Cas no 172588-78-2 ((1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol)

• Product Name: (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol
• CAS No: 172588-78-2
• CID: 4704321
• PubChem ID: 11105684
• Update Time: 2025-05-20

(1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• (1R, 2S)-1-Amino-1,2,3,4-tetrahydro-naphthalen-2-ol
• (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol

Additional information on (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol

Introduction to (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 172588-78-2)

(1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol, also known by its CAS number 172588-78-2, is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is a derivative of tetrahydronaphthalene and features a unique combination of an amino group and a hydroxyl group in a specific stereochemical configuration. The chiral nature of this molecule makes it particularly valuable for various applications, including the synthesis of pharmaceuticals and the study of enantioselective reactions.

The chemical structure of (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol is characterized by a tetrahydronaphthalene backbone with an amino group at the 1-position and a hydroxyl group at the 2-position. The (1R,2S) configuration imparts specific stereochemical properties that can influence its reactivity and biological activity. This compound is often used as a building block in the synthesis of more complex molecules due to its versatile functional groups and well-defined stereochemistry.

Recent research has highlighted the potential of (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a precursor for the synthesis of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The amino and hydroxyl functionalities can be readily modified to introduce various pharmacophores that enhance the drug's efficacy and selectivity.

In addition to its pharmaceutical applications, (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol has been utilized in the field of asymmetric synthesis. Asymmetric catalysis is a crucial technique in organic chemistry for producing enantiomerically pure compounds. The chiral centers in this molecule make it an excellent substrate for enantioselective transformations. Researchers have developed efficient methods to synthesize this compound using chiral catalysts, which has significantly improved the yield and purity of the final product.

The physical properties of (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various synthetic procedures and analytical techniques.

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are commonly used to characterize (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol. The NMR spectrum provides detailed information about the molecular structure and stereochemistry, while IR spectroscopy helps identify functional groups such as the amino and hydroxyl groups. These techniques are essential for ensuring the purity and identity of the compound during synthesis and purification processes.

The safety profile of (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol

In conclusion, (1R,2S)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 172588-78-2) is a versatile chiral compound with significant potential in both synthetic chemistry and medicinal applications. Its unique combination of functional groups and stereochemistry makes it an invaluable tool for researchers working on drug discovery and asymmetric synthesis. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.